Cas no 5580-07-4 (2-benzyl-4-methylphthalazin-1(2H)-one)

2-benzyl-4-methylphthalazin-1(2H)-one structure
5580-07-4 structure
Product Name:2-benzyl-4-methylphthalazin-1(2H)-one
CAS No:5580-07-4
MF:C16H14N2O
MW:250.295163631439
CID:1595542
PubChem ID:5341126
Update Time:2025-04-21

2-benzyl-4-methylphthalazin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

    • 2-benzyl-4-methylphthalazin-1(2H)-one
    • AKOS034700343
    • 2-benzyl-4-methyl-1(2H)-phthalazinone
    • 5580-07-4
    • BIM-0025381.P001
    • DTXSID10416971
    • 2-benzyl-4-methylphthalazin-1-one
    • CBMicro_025570
    • SR-01000214367-1
    • SR-01000214367
    • SCHEMBL24000166
    • Oprea1_523371
    • CCG-12420
    • Inchi: 1S/C16H14N2O/c1-12-14-9-5-6-10-15(14)16(19)18(17-12)11-13-7-3-2-4-8-13/h2-10H,11H2,1H3
    • InChI Key: PISDLQARHRQTLY-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(C)=NN1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 250.11072
  • Monoisotopic Mass: 250.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.7A^2
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.15
  • Boiling Point: 423.7°C at 760 mmHg
  • Flash Point: 210°C
  • Refractive Index: 1.622
  • PSA: 32.67
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